Cas no 2228146-56-1 (2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene)

2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a brominated tertiary alkyl substituent. Its molecular structure combines a benzene ring with three fluorine atoms at the 1, 3, and 4 positions, along with a 1-bromo-2-methylpropan-2-yl group at the 2 position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further functionalization, particularly in cross-coupling reactions or nucleophilic substitutions facilitated by the bromine moiety. The electron-withdrawing effects of the fluorine atoms enhance reactivity in electrophilic aromatic substitution or metal-catalyzed transformations. Its stability under standard conditions makes it suitable for controlled synthetic applications.
2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene structure
2228146-56-1 structure
Product Name:2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
CAS No:2228146-56-1
MF:C10H10BrF3
MW:267.085612773895
CID:5769663
PubChem ID:165789446
Update Time:2025-05-28

2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2228146-56-1
    • EN300-1922691
    • 2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
    • 2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
    • Inchi: 1S/C10H10BrF3/c1-10(2,5-11)8-6(12)3-4-7(13)9(8)14/h3-4H,5H2,1-2H3
    • InChI Key: BCXUSTYZELWZLV-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)C1C(=CC=C(C=1F)F)F

Computed Properties

  • Exact Mass: 265.99180g/mol
  • Monoisotopic Mass: 265.99180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

2-(1-Bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1922691-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
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Enamine
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2-(1-bromo-2-methylpropan-2-yl)-1,3,4-trifluorobenzene
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Enamine
EN300-1922691-1g
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